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Compound of Interest

Compound Name: 2-Ethoxy-5-iodonicotinic acid

Cat. No.: B1344298

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 335078-07-4

Introduction

2-Ethoxy-5-iodonicotinic acid is a halogenated derivative of nicotinic acid, a vital organic
compound in various biological processes. The introduction of an ethoxy group at the 2-position
and an iodine atom at the 5-position of the pyridine ring significantly alters the molecule's
electronic and steric properties. These modifications can influence its chemical reactivity and
biological activity, making it a compound of interest for medicinal chemistry and drug discovery.
This technical guide provides a comprehensive overview of its chemical properties, a putative
synthesis protocol, and potential applications, based on established chemical principles and
data from related compounds, due to the limited availability of specific experimental data for
this molecule.

Chemical and Physical Properties

Quantitative data for 2-Ethoxy-5-iodonicotinic acid is not extensively documented in publicly
accessible databases. The following table summarizes the basic molecular information.
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Property Value

CAS Number 335078-07-4

Molecular Formula CsHsINOs3

Molecular Weight 293.06 g/mol

IUPAC Name 2-ethoxy-5-iodopyridine-3-carboxylic acid
Canonical SMILES CCOC1=NC=C(C(=C1)l)C(=0)O
Physical Description Solid (predicted)

Predicted to be soluble in organic solvents like

Solubility
DMSO and methanol.

Experimental Protocols

Specific experimental protocols for the synthesis of 2-Ethoxy-5-iodonicotinic acid are not
readily available in the surveyed literature. However, a plausible synthetic route can be devised
based on well-established methodologies for the functionalization of pyridine rings. A potential
approach involves the etherification of a 2-hydroxynicotinic acid derivative followed by
iodination.

Proposed Synthesis of 2-Ethoxy-5-iodonicotinic acid
This protocol is a hypothetical pathway and would require optimization.
Step 1: Ethylation of a suitable 2-hydroxynicotinic acid precursor.

o Reaction: A suitable starting material, such as ethyl 2-hydroxy-5-iodonicotinate, can be
subjected to Williamson ether synthesis.

o Reagents: Ethyl iodide (CzHsl), a non-nucleophilic base (e.g., sodium hydride, NaH), and an
aprotic polar solvent (e.g., tetrahydrofuran, THF, or dimethylformamide, DMF).

e Procedure:
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o Dissolve ethyl 2-hydroxy-5-iodonicotinate in the chosen solvent under an inert atmosphere
(e.g., nitrogen or argon).

o Cool the solution in an ice bath (0 °C).

o Add sodium hydride portion-wise with stirring.

o After the evolution of hydrogen gas ceases, add ethyl iodide dropwise.

o Allow the reaction to warm to room temperature and stir for 12-24 hours.
o Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, quench the reaction by the slow addition of water.

o Extract the product with an organic solvent (e.g., ethyl acetate).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography.
Step 2: Saponification of the ester to the carboxylic acid.

e Reaction: The resulting ethyl 2-ethoxy-5-iodonicotinate is hydrolyzed to the corresponding
carboxylic acid.

» Reagents: A base such as lithium hydroxide (LIOH) or sodium hydroxide (NaOH) in a mixture
of water and a water-miscible organic solvent like THF or methanol.

e Procedure:
o Dissolve the ester in the solvent mixture.
o Add an aqueous solution of the base.

o Stir the mixture at room temperature or with gentle heating until the reaction is complete
(monitored by TLC).
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o Remove the organic solvent under reduced pressure.

o Acidify the aqueous residue with a dilute acid (e.g., 1M HCI) to precipitate the carboxylic
acid.

o Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the signaling pathways associated with 2-Ethoxy-5-iodonicotinic acid. Nicotinic
acid and its derivatives are known to interact with various biological targets, including G-protein
coupled receptors (GPCRs) and enzymes involved in metabolic pathways. The structural
modifications in 2-Ethoxy-5-iodonicotinic acid could potentially lead to novel pharmacological
properties, warranting future investigation.

Mandatory Visualizations

As no specific experimental workflows or signaling pathways for 2-Ethoxy-5-iodonicotinic
acid have been documented, a generalized workflow for the proposed synthesis is provided
below.
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Caption: Proposed synthetic workflow for 2-Ethoxy-5-iodonicotinic acid.

Conclusion

2-Ethoxy-5-iodonicotinic acid represents an under-explored area of nicotinic acid chemistry.
While its specific properties and biological functions remain to be elucidated, its structure
suggests potential for applications in medicinal chemistry and materials science. The synthetic
pathway proposed herein provides a rational starting point for its preparation, enabling further
investigation into its chemical and biological characteristics. Future research is necessary to
isolate and characterize this compound, determine its spectral properties, and evaluate its
potential as a bioactive molecule.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1344298?utm_src=pdf-body-img
https://www.benchchem.com/product/b1344298?utm_src=pdf-body
https://www.benchchem.com/product/b1344298?utm_src=pdf-body
https://www.benchchem.com/product/b1344298#cas-number-for-2-ethoxy-5-iodonicotinic-acid
https://www.benchchem.com/product/b1344298#cas-number-for-2-ethoxy-5-iodonicotinic-acid
https://www.benchchem.com/product/b1344298#cas-number-for-2-ethoxy-5-iodonicotinic-acid
https://www.benchchem.com/product/b1344298#cas-number-for-2-ethoxy-5-iodonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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